Cas no 1342694-79-4 (3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid)

3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid is a protected thiazolidine derivative widely used in peptide synthesis and pharmaceutical research. The benzyloxycarbonyl (Cbz) group serves as a versatile protecting group for amines, ensuring selective reactivity during multi-step synthetic processes. The thiazolidine ring, featuring a methyl substituent at the 2-position and a carboxylic acid at the 4-position, provides a stable scaffold for further functionalization. This compound is particularly valuable in the preparation of constrained peptidomimetics and as a chiral building block in asymmetric synthesis. Its structural features enhance solubility and handling, making it a practical intermediate for medicinal chemistry applications.
3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid structure
1342694-79-4 structure
Product Name:3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid
CAS No:1342694-79-4
MF:C13H15NO4S
MW:281.32750248909
CID:5520714
PubChem ID:63790729
Update Time:2026-03-10

3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-Thiazolidinedicarboxylic acid, 2-methyl-, 3-(phenylmethyl) ester
    • 3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid
    • EN300-6508845
    • F83531
    • 1342694-79-4
    • 3-[(benzyloxy)carbonyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid
    • AKOS013102623
    • 2-methyl-3-phenylmethoxycarbonyl-1,3-thiazolidine-4-carboxylic acid
    • SCHEMBL3825421
    • CS-0291701
    • Inchi: 1S/C13H15NO4S/c1-9-14(11(8-19-9)12(15)16)13(17)18-7-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3,(H,15,16)
    • InChI Key: NJLIQMUVEKOOMG-UHFFFAOYSA-N
    • SMILES: S1CC(C(O)=O)N(C(OCC2=CC=CC=C2)=O)C1C

Computed Properties

  • Exact Mass: 281.07217913g/mol
  • Monoisotopic Mass: 281.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 92.1Ų

3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6508845-0.05g
3-[(benzyloxy)carbonyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid
1342694-79-4 95.0%
0.05g
$455.0 2025-03-14
Enamine
EN300-6508845-0.1g
3-[(benzyloxy)carbonyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid
1342694-79-4 95.0%
0.1g
$476.0 2025-03-14
Enamine
EN300-6508845-0.25g
3-[(benzyloxy)carbonyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid
1342694-79-4 95.0%
0.25g
$498.0 2025-03-14
Enamine
EN300-6508845-0.5g
3-[(benzyloxy)carbonyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid
1342694-79-4 95.0%
0.5g
$520.0 2025-03-14
Enamine
EN300-6508845-1.0g
3-[(benzyloxy)carbonyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid
1342694-79-4 95.0%
1.0g
$541.0 2025-03-14
Enamine
EN300-6508845-2.5g
3-[(benzyloxy)carbonyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid
1342694-79-4 95.0%
2.5g
$1063.0 2025-03-14
Enamine
EN300-6508845-5.0g
3-[(benzyloxy)carbonyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid
1342694-79-4 95.0%
5.0g
$1572.0 2025-03-14
Enamine
EN300-6508845-10.0g
3-[(benzyloxy)carbonyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid
1342694-79-4 95.0%
10.0g
$2331.0 2025-03-14
Aaron
AR024VWP-100mg
3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid
1342694-79-4 95%
100mg
$168.00 2025-02-13
Aaron
AR024VWP-250mg
3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid
1342694-79-4 95%
250mg
$282.00 2025-02-13

Additional information on 3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid

3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1342694-79-4, known as 3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a thiazolidine ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms, substituted with a benzyloxy carbonyl group and a methyl group at specific positions. Its carboxylic acid functionality further enhances its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of thiazolidine derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive compounds. The benzyloxy carbonyl group attached to the thiazolidine ring introduces steric hindrance and electronic effects, which can influence the compound's reactivity and pharmacokinetic properties. Additionally, the methyl group substitution at position 2 of the thiazolidine ring contributes to the molecule's stability and solubility, making it a promising candidate for various applications.

One of the most notable aspects of 3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid is its potential role in peptide synthesis. The benzyloxy carbonyl (Cbz) group is a well-known protecting group for amino acids, and its presence in this compound suggests its utility in solid-phase synthesis techniques. Researchers have explored its ability to act as a building block for constructing complex peptide sequences, leveraging its stability under harsh reaction conditions.

Furthermore, this compound has shown promise in the development of inhibitors for enzymes involved in metabolic pathways. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of proteases and kinases, which are critical targets in oncology and inflammatory diseases. The carboxylic acid functionality at position 4 of the thiazolidine ring plays a pivotal role in these interactions, enabling the formation of hydrogen bonds with enzyme active sites.

The synthesis of 3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the thiazolidine ring through cyclization reactions, followed by selective oxidation and functionalization to introduce the benzyloxy carbonyl group. Recent advancements in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which are essential for studying stereochemical effects in biological systems.

In terms of applications, this compound has been utilized as an intermediate in the synthesis of β-lactam antibiotics. The thiazolidine ring serves as a precursor for constructing β-lactam structures, which are fundamental components of many antibiotic drugs. Its role in this context underscores its importance in pharmaceutical chemistry and highlights the need for efficient synthetic methods to meet growing demand.

Moreover, 3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The chiral environment provided by the thiazolidine ring facilitates the formation of enantioselective bonds, making it a valuable tool for synthesizing optically active compounds. This application aligns with current trends in green chemistry, emphasizing the use of efficient and sustainable methods for drug discovery.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies have shown that its benzyloxy carbonyl group enhances bioavailability by protecting sensitive functional groups during absorption and distribution phases. However, further investigations are required to fully elucidate its metabolic pathways and clearance mechanisms.

In conclusion, 3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid is a versatile compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features and functional groups make it an invaluable tool for developing novel therapeutic agents and advanced chemical intermediates. As research continues to uncover new applications and optimize synthetic routes, this compound will undoubtedly play an increasingly important role in the field of medicinal chemistry.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.